Cas no 88043-69-0 (Butanamide, N-(1-acetyl-2-oxopropyl)-)

Butanamide, N-(1-acetyl-2-oxopropyl)- structure
88043-69-0 structure
Product Name:Butanamide, N-(1-acetyl-2-oxopropyl)-
CAS No:88043-69-0
MF:C9H15NO3
MW:185.220302820206
CID:647492
PubChem ID:13388128
Update Time:2025-04-19

Butanamide, N-(1-acetyl-2-oxopropyl)- Chemical and Physical Properties

Names and Identifiers

    • Butanamide, N-(1-acetyl-2-oxopropyl)-
    • N-(2,4-dioxopentan-3-yl)butanamide
    • 3-butyramido-2,4-pentanedione
    • SCHEMBL11001077
    • DTXSID50539057
    • AKUVDBJKJRGYAL-UHFFFAOYSA-N
    • 88043-69-0
    • Inchi: 1S/C9H15NO3/c1-4-5-8(13)10-9(6(2)11)7(3)12/h9H,4-5H2,1-3H3,(H,10,13)
    • InChI Key: AKUVDBJKJRGYAL-UHFFFAOYSA-N
    • SMILES: O=C(CCC)NC(C(C)=O)C(C)=O

Computed Properties

  • Exact Mass: 185.10519334g/mol
  • Monoisotopic Mass: 185.10519334g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 5
  • Complexity: 209
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.1
  • Topological Polar Surface Area: 63.2Ų
Recommended suppliers
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent